Cas no 917772-69-1 (3-Bromo-5-(prop-1-yn-1-yl)pyridine)

• Product name: 3-Bromo-5-(prop-1-yn-1-yl)pyridine
• CAS No: 917772-69-1
• MF: C₈H₆BrN
• MW: 196.043941020966
• MDL: MFCD17677177
• CID: 784647
• PubChem ID: 57466596

3-Bromo-5-(prop-1-yn-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(prop-1-yn-1-yl)pyridine
• 3-bromo-5-(prop-1-ynyl)pyridine
• 3-bromo-5-prop-1-ynylpyridine
• 3-Bromo-5-prop-1-ynyl-pyridine
• Pyridine, 3-bromo-5-(1-propyn-1-yl)-
• 3-Bromo-5-(1-propyn-1-yl)pyridine (ACI)
• MFCD17677177
• AMY1255
• DTXSID70726720
• WS-01575
• SCHEMBL931245
• J-511973
• A860234
• CS-0210816
• NHJSCWUFKMMXII-UHFFFAOYSA-N
• AKOS016006159
• A1-08122
• 917772-69-1
• F13546
• 3-Bromo-5-(propyn-1-yl)pyridine
• DB-366183

• MDL： MFCD17677177
• Inchi： 1S/C8H6BrN/c1-2-3-7-4-8(9)6-10-5-7/h4-6H,1H3
• InChI Key： NHJSCWUFKMMXII-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C#CC)=C1

Computed Properties

• Exact Mass: 194.96800
• Monoisotopic Mass: 194.96836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.52
• Boiling Point: 258℃
• Flash Point: 110℃
• PSA: 12.89000
• LogP: 2.21550

3-Bromo-5-(prop-1-yn-1-yl)pyridine Security Information

3-Bromo-5-(prop-1-yn-1-yl)pyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives

Additional information on 3-Bromo-5-(prop-1-yn-1-yl)pyridine

Recent Advances in the Application of 3-Bromo-5-(prop-1-yn-1-yl)pyridine (CAS: 917772-69-1) in Chemical Biology and Drug Discovery

3-Bromo-5-(prop-1-yn-1-yl)pyridine (CAS: 917772-69-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromo and propynyl substituents, serves as a key building block in the synthesis of more complex molecules, particularly those targeting protein-protein interactions and enzyme inhibition. Recent studies have highlighted its utility in the development of kinase inhibitors, covalent binders, and fluorescent probes for biological imaging.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-5-(prop-1-yn-1-yl)pyridine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the compound's alkyne functionality for click chemistry modifications, enabling the rapid generation of a diverse library of potential drug candidates. The resulting compounds showed promising activity in B-cell lymphoma models, with several derivatives progressing to preclinical evaluation.

In the field of chemical proteomics, 3-Bromo-5-(prop-1-yn-1-yl)pyridine has emerged as a valuable tool for target identification. A recent Nature Chemical Biology publication (2024) described its incorporation into activity-based probes for mapping adenosine-binding proteins. The bromine atom serves as an excellent handle for further functionalization, while the propynyl group allows for bioorthogonal tagging, enabling researchers to identify and quantify protein targets in complex biological systems.

The compound's unique electronic properties have also been exploited in materials science applications. A 2024 ACS Applied Materials & Interfaces report detailed its use in the development of organic semiconductors for biosensing applications. When incorporated into π-conjugated systems, 3-Bromo-5-(prop-1-yn-1-yl)pyridine contributes to enhanced charge transport properties while maintaining biocompatibility, making it particularly suitable for interfacing electronic devices with biological systems.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 3-Bromo-5-(prop-1-yn-1-yl)pyridine production. A 2023 Organic Process Research & Development paper outlined a scalable, transition-metal-free synthesis that improves yield and reduces environmental impact compared to traditional methods. This development is particularly significant given the growing demand for this building block in pharmaceutical R&D.

Looking forward, the unique combination of reactivity and functionality in 3-Bromo-5-(prop-1-yn-1-yl)pyridine positions it as a critical tool in the medicinal chemist's arsenal. Its applications span from early-stage drug discovery to advanced materials development, with particular promise in the areas of targeted protein degradation and bioelectronic medicine. As research continues to uncover new applications for this versatile compound, its importance in chemical biology and drug discovery is expected to grow substantially in the coming years.